1-(3,5-dimethylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione

• IUPAC Name: 3-(3,5-dimethylphenyl)-1-(4-methylphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C20H22N2O3S/c1-13-4-6-16(7-5-13)21-18-11-26(24,25)12-19(18)22(20(21)23)17-9-14(2)8-15(3)10-17/h4-10,18-19H,11-12H2,1-3H3
• InChI Key: VYVCKOADTCLWNU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC(=CC(=C4)C)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol
• CAS No.: 881440-04-6

Description

1-(3,5-dimethylphenyl)-3-(4-methylphenyl)-hexahydro-1H-5lambda6-thieno[3,4-d]imidazole-2,5,5-trione is a useful research compound. Its molecular formula is C20H22N2O3S and its molecular weight is 370.47. The purity is usually 95%.
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Scientific Research Applications

Luminescence Sensing

A study by Shi et al. (2015) synthesized dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks that exhibit selective sensitivity to benzaldehyde-based derivatives. These complexes demonstrate potential as fluorescence sensors for chemicals, showcasing the applicability of similar structural motifs in sensing technologies (Shi et al., 2015).

Photochromic Behavior and Magnetic Properties

Another study by Cao et al. (2015) discussed multifunctional mononuclear complexes with slow magnetic relaxation and photochromic behavior. These complexes incorporate bisthienylethenes with various substituents, demonstrating the significance of such compounds in materials science, particularly in developing materials with tunable magnetic and optical properties (Cao et al., 2015).

Chemical Synthesis and Structural Analysis

Ellis et al. (1972) explored the synthesis and structural analysis of trans-fused ureas, leading to derivatives like perhydro-1,3-dimethyl-trans-thieno-[3,4-d]imidazol-2-one SS-dioxide. This study highlights the chemical reactivity and crystallographic analysis of compounds with a similar structural backbone, emphasizing their importance in synthetic chemistry and molecular design (Ellis et al., 1972).

Anion Host Properties

Research by Nath and Baruah (2012) on imidazole-based bisphenols, including their interaction with various anions, showcases the utility of structurally similar compounds in anion recognition and encapsulation. These findings are relevant for the development of sensors and selective binding materials (Nath & Baruah, 2012).

Electropolymerization and Catalysis

Wang et al. (2019) detailed the electropolymerization of N-heterocyclic carbene complexes, using emissive imidazolium salts with a terthiophene backbone. This research underscores the potential of compounds with similar structures in catalysis and the creation of conducting metallopolymers, contributing to advancements in materials science and electrochemical applications (Wang et al., 2019).